N-(1H-indazol-6-yl)-2-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(1H-indazol-6-yl)-2-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C22H17N5OS3/c28-20(24-17-9-8-15-11-23-25-19(15)10-17)13-30-22-27-26-21(31-22)29-12-16-6-3-5-14-4-1-2-7-18(14)16/h1-11H,12-13H2,(H,23,25)(H,24,28)
• InChI Key: HDFKWVMNJOWJOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CSC3=NN=C(S3)SCC(=O)NC4=CC5=C(C=C4)C=NN5
• Molecular Formula: C22H17N5OS3
• Molecular Weight: 463.6 g/mol

Description

N-(1H-indazol-6-yl)-2-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide is a complex organic compound that belongs to the class of heterocyclic compounds. It features an indazole ring, a thiadiazole ring, and a naphthalene moiety, making it a molecule of interest in various fields of scientific research due to its potential biological and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1H-indazol-6-yl)-2-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide typically involves multiple steps, starting with the preparation of the indazole and thiadiazole intermediates. The indazole ring can be synthesized through cyclization reactions involving hydrazines and ortho-substituted nitrobenzenes. The thiadiazole ring is often prepared via the reaction of thiosemicarbazides with carboxylic acids or their derivatives.

Industrial production methods may involve optimizing these synthetic routes to improve yield and purity, often using catalysts and controlled reaction conditions to ensure consistency and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(1H-indazol-6-yl)-2-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, especially at the sulfur atoms, using reagents like alkyl halides.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, nucleophiles.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could lead to the formation of amines or alcohols.

Scientific Research Applications

N-(1H-indazol-6-yl)-2-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its ability to interact with various biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(1H-indazol-6-yl)-2-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The indazole and thiadiazole rings can bind to active sites, modulating the activity of these targets and affecting various biochemical pathways. This compound may inhibit or activate enzymes, alter signal transduction pathways, or interfere with DNA replication and transcription.

Comparison with Similar Compounds

Similar Compounds

• N-(1H-indazol-6-yl)-3,4,5,6-tetrachlorophthalamic acid
• N-(5-methyl-3-isoxazolyl)-3,4,5,6-tetrachlorophthalamic acid
• N-(6-methyl-2-pyridyl)-3,4,5,6-tetrachlorophthalamic acid

Uniqueness

N-(1H-indazol-6-yl)-2-[[5-(naphthalen-1-ylmethylsulfanyl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide is unique due to its combination of indazole, thiadiazole, and naphthalene moieties, which confer distinct chemical and biological properties. This combination allows for diverse interactions with molecular targets, making it a versatile compound in research and potential therapeutic applications.